Cas no 80689-37-8 (2,4,6-Trimethyl-benzothiazole)

2,4,6-Trimethyl-benzothiazole structure

2,4,6-Trimethyl-benzothiazole structure

Product Name:2,4,6-Trimethyl-benzothiazole

CAS No:80689-37-8

MF:C₁₀H₁₁NS

MW:177.266041040421

MDL:MFCD07082698

CID:707776

PubChem ID:20756485

Update Time:2025-04-19

2,4,6-Trimethyl-benzothiazole Chemical and Physical Properties

Names and Identifiers

- Benzothiazole,2,4,6-trimethyl-
- Benzothiazole, 2,4,6-trimethyl- (9CI)
- SCHEMBL10272977
- EN300-333501
- AKOS006286036
- 2,4,6-Trimethylbenzo[d]thiazole
- 2,4,6-trimethyl-1,3-benzothiazole
- 80689-37-8
- 2,4,6-Trimethyl-benzothiazole
- MDL： MFCD07082698
- Inchi： 1S/C10H11NS/c1-6-4-7(2)10-9(5-6)12-8(3)11-10/h4-5H,1-3H3
- InChI Key： YOADQNKYRAUMLQ-UHFFFAOYSA-N
- SMILES： S1C(C)=NC2=C1C=C(C)C=C2C

Computed Properties

Exact Mass: 177.061
Monoisotopic Mass: 177.061
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 171
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 41.1A^2
XLogP3: 3.5

2,4,6-Trimethyl-benzothiazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	T899120-10mg	2,4,6-Trimethyl-benzothiazole	80689-37-8		10mg	$ 50.00	2022-06-02
TRC	T899120-50mg	2,4,6-Trimethyl-benzothiazole	80689-37-8		50mg	$ 210.00	2022-06-02
TRC	T899120-100mg	2,4,6-Trimethyl-benzothiazole	80689-37-8		100mg	$ 320.00	2022-06-02
Chemenu	CM525656-1g	2,4,6-Trimethylbenzo[d]thiazole	80689-37-8	97%	1g	$***	2023-05-29
Enamine	EN300-333501-0.05g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	0.05g	$212.0	2025-03-18
Enamine	EN300-333501-0.1g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	0.1g	$317.0	2025-03-18
Enamine	EN300-333501-0.25g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	0.25g	$452.0	2025-03-18
Enamine	EN300-333501-0.5g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	0.5g	$713.0	2025-03-18
Enamine	EN300-333501-1.0g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	1.0g	$914.0	2025-03-18
Enamine	EN300-333501-2.5g	2,4,6-trimethyl-1,3-benzothiazole	80689-37-8	95.0%	2.5g	$1791.0	2025-03-18

2,4,6-Trimethyl-benzothiazole Related Literature

1. Enabling chloride salts for thermal energy storage: implications of salt purity†

J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
2. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
3. Establishing the accuracy of position-specific carbon isotope analysis of propane by GC-pyrolysis-GC-IRMS

ChangjieLiu,PengLiu,XiaofengWang,XiaoqiangLi,JuskeHorita
4. Evolution of important glucosinolates in three common Brassica vegetables during their processing into vegetable powder and in vitro gastric digestion

Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
5. Excimer formation effects and trap-assisted charge recombination loss channels in organic solar cells of perylene diimide dimer acceptors†

Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696

Related Categories

80689-37-8 (2,4,6-Trimethyl-benzothiazole) Related Products

Recommended suppliers

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Shanghai Hongxiang Biomedical Technology Co., Ltd.

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

NewCan Biotech Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

NewCan Biotech Limited

Hangzhou Cedareal Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Hangzhou Cedareal Technology Co., Ltd.

上海帛亦医药科技有限公司

Gold Member

Audited Supplier

CN Supplier

Reagent